1-(Benzo[d]thiazol-2-yl)azetidin-3-yl benzo[d]thiazole-2-carboxylate

• IUPAC Name: [1-(1,3-benzothiazol-2-yl)azetidin-3-yl] 1,3-benzothiazole-2-carboxylate
• InChI: InChI=1S/C18H13N3O2S2/c22-17(16-19-12-5-1-3-7-14(12)24-16)23-11-9-21(10-11)18-20-13-6-2-4-8-15(13)25-18/h1-8,11H,9-10H2
• InChI Key: DCWNPORDIANNEA-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC3=CC=CC=C3S2)OC(=O)C4=NC5=CC=CC=C5S4
• Molecular Formula: C18H13N3O2S2
• Molecular Weight: 367.4 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving benzothiazole derivatives can be complex and varied. The specific chemical reactions involving “1-(Benzo[d]thiazol-2-yl)azetidin-3-yl benzo[d]thiazole-2-carboxylate” are not detailed in the available literature.

Mechanism of Action

Target of Action

The primary targets of the compound “1-(Benzo[d]thiazol-2-yl)azetidin-3-yl benzo[d]thiazole-2-carboxylate” are currently unknown

Mode of Action

Compounds with similar structures, such as those containing thiazole rings, have been reported to exhibit a broad range of biological activities . These activities include antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Biochemical Pathways

Thiazole derivatives have been reported to interact with various biochemical pathways, influencing a wide range of biological activities .

Result of Action

Thiazole derivatives have been reported to exhibit a variety of biological activities, suggesting that this compound may have similar effects .

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(Benzo[d]thiazol-2-yl)azetidin-3-yl benzo[d]thiazole-2-carboxylate is its ease of synthesis, which allows for large-scale production and further research applications. However, one limitation of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 1-(Benzo[d]thiazol-2-yl)azetidin-3-yl benzo[d]thiazole-2-carboxylate, including:
1. Further studies on its anticancer properties and potential as a chemotherapeutic agent.
2. Development of novel materials using this compound as a building block.
3. Investigation of its potential as an enzyme inhibitor in various biochemical pathways.
4. Optimization of its synthesis method to improve yields and purity.
5. Exploration of its potential applications in other fields, such as electronics and energy storage.
In conclusion, this compound is a promising chemical compound with potential applications in various fields. Its ease of synthesis, low toxicity profile, and anticancer properties make it a valuable tool for scientific research. Further studies are needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 1-(Benzo[d]thiazol-2-yl)azetidin-3-yl benzo[d]thiazole-2-carboxylate involves a multi-step process that starts with the reaction of 2-aminobenzo[d]thiazole with ethyl 2-bromo-2-(2-bromoethyl) acetate to form the intermediate compound. This intermediate compound is then reacted with 3-azetidinone to yield this compound. The synthesis of this compound has been optimized to produce high yields and purity, making it suitable for further research applications.

Scientific Research Applications

1-(Benzo[d]thiazol-2-yl)azetidin-3-yl benzo[d]thiazole-2-carboxylate has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and biochemistry. In medicinal chemistry, this compound has shown promising results as an anticancer agent, with studies showing its ability to inhibit the growth of cancer cells. In material science, this compound has been used as a building block for the synthesis of novel materials with unique properties. In biochemistry, this compound has been used to study protein-ligand interactions and enzyme inhibition.

Safety and Hazards

The safety and hazards associated with benzothiazole derivatives can vary depending on the specific compound. The specific safety and hazards associated with “1-(Benzo[d]thiazol-2-yl)azetidin-3-yl benzo[d]thiazole-2-carboxylate” are not detailed in the available literature.